Cas no 652156-53-1 (1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-)

1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)- structure
652156-53-1 structure
Product Name:1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-
CAS No:652156-53-1
MF:C13H19N3O
MW:233.309462785721
CID:402061
PubChem ID:16645804
Update Time:2025-04-19

1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-
    • 4-benzyl-N-methylpiperazine-1-carboxamide
    • CS-0366571
    • AKOS002291850
    • 4-benzyl-N-methyl-1-piperazinecarboxamide
    • 652156-53-1
    • FT-0760720
    • 4-benzyl-piperazine-1-carboxylic acid methylamide
    • SCHEMBL1821860
    • DTXSID40586479
    • RAFZURSHZOSXAA-UHFFFAOYSA-N
    • Inchi: 1S/C13H19N3O/c1-14-13(17)16-9-7-15(8-10-16)11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,14,17)
    • InChI Key: RAFZURSHZOSXAA-UHFFFAOYSA-N
    • SMILES: O=C(NC)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 233.15297
  • Monoisotopic Mass: 233.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 35.6Ų

Experimental Properties

  • PSA: 35.58

1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)- Pricemore >>

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